Cas no 1782319-83-8 (Tert-butyl 3-thia-9-azaspiro[5.5]undecane-9-carboxylate)

• Product Name: Tert-butyl 3-thia-9-azaspiro[5.5]undecane-9-carboxylate
• CAS No: 1782319-83-8
• MF: C₁₄H₂₅NO₂S
• MW: 271.418802976608
• CID: 4705017
• Update Time: 2025-07-20

Tert-butyl 3-thia-9-azaspiro[5.5]undecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-thia-9-azaspiro[5.5]undecane-9-carboxylate
• FCH1629806
• Tert-butyl 3-thia-9-azaspiro[5.5]undecane-9-carboxylate

• Inchi： 1S/C14H25NO2S/c1-13(2,3)17-12(16)15-8-4-14(5-9-15)6-10-18-11-7-14/h4-11H2,1-3H3
• InChI Key： WBMPMFJKSAWSEW-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• Topological Polar Surface Area: 54.8

Additional information on Tert-butyl 3-thia-9-azaspiro[5.5]undecane-9-carboxylate

Comprehensive Overview of Tert-butyl 3-thia-9-azaspiro[5.5]undecane-9-carboxylate (CAS No. 1782319-83-8)

Tert-butyl 3-thia-9-azaspiro[5.5]undecane-9-carboxylate (CAS No. 1782319-83-8) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This spirocyclic compound features a unique structural framework, combining a thia-azaspiro core with a tert-butyl carboxylate moiety. Its molecular complexity and potential applications make it a subject of interest for researchers exploring novel drug candidates and chemical intermediates.

The compound's spiro[5.5]undecane scaffold is particularly noteworthy, as it contributes to its three-dimensional rigidity and stereochemical diversity. These properties are highly sought after in drug discovery, where spirocyclic structures are often employed to enhance binding affinity and metabolic stability. The presence of the thia (sulfur) atom further expands its utility, enabling diverse chemical modifications and interactions with biological targets.

In recent years, Tert-butyl 3-thia-9-azaspiro[5.5]undecane-9-carboxylate has been investigated for its potential role in the synthesis of central nervous system (CNS) therapeutics. Researchers are particularly interested in its ability to serve as a precursor for neuroactive compounds, given its structural resemblance to known pharmacophores. This aligns with the growing demand for innovative treatments targeting neurological disorders, a hot topic in both academic and industrial research.

From a synthetic chemistry perspective, the tert-butyl carboxylate group in this compound offers significant advantages. It acts as a protecting group for the amine functionality, facilitating selective reactions at other sites of the molecule. This feature is crucial for multi-step synthetic routes, where chemists often require precise control over reactivity. The compound's stability under various conditions also makes it a reliable building block for complex molecule assembly.

The pharmaceutical industry's increasing focus on spirocyclic drug candidates has further elevated the importance of compounds like Tert-butyl 3-thia-9-azaspiro[5.5]undecane-9-carboxylate. Spirocycles are recognized for their ability to occupy three-dimensional space efficiently, often leading to improved target selectivity and reduced off-target effects. This is particularly relevant in the context of modern drug discovery, where polypharmacology and selective modulation of biological pathways are key considerations.

Analytical characterization of this compound typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm both the structural integrity and purity of the material, which is essential for research applications. The compound's CAS No. 1782319-83-8 serves as a unique identifier in chemical databases, facilitating literature searches and patent investigations.

In the context of green chemistry initiatives, researchers are exploring sustainable synthetic routes to access Tert-butyl 3-thia-9-azaspiro[5.5]undecane-9-carboxylate. This includes optimizing reaction conditions to minimize waste and energy consumption, reflecting the broader pharmaceutical industry's commitment to environmentally friendly synthesis. Such developments are particularly relevant given the current emphasis on sustainable drug manufacturing practices.

The compound's potential extends beyond pharmaceutical applications. Materials scientists have shown interest in its spirocyclic architecture for designing novel functional materials. The combination of nitrogen and sulfur heteroatoms within a rigid framework offers unique electronic properties that could be exploited in advanced material systems. This interdisciplinary potential makes it a compelling subject for further investigation.

Quality control of Tert-butyl 3-thia-9-azaspiro[5.5]undecane-9-carboxylate typically involves rigorous chromatographic purity assessment, with HPLC being the method of choice. The compound's stability profile is generally favorable, though proper storage conditions (typically under inert atmosphere at low temperatures) are recommended to maintain its integrity over extended periods. These considerations are crucial for researchers requiring consistent performance in their experiments.

As the scientific community continues to explore three-dimensional molecular architectures for drug discovery, compounds like Tert-butyl 3-thia-9-azaspiro[5.5]undecane-9-carboxylate will likely remain important tools in medicinal chemistry. Their ability to provide structural novelty while maintaining synthetic accessibility makes them valuable assets in the pursuit of new therapeutic agents. Future research may uncover additional applications for this versatile scaffold across various scientific disciplines.